5-Chloro-2-(propan-2-yloxy)pyridine

• IUPAC Name: 5-chloro-2-propan-2-yloxypyridine
• InChI: InChI=1S/C8H10ClNO/c1-6(2)11-8-4-3-7(9)5-10-8/h3-6H,1-2H3
• InChI Key: MXTNDHFLRSSEFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)Cl
• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol

Description

5-Chloro-2-(propan-2-yloxy)pyridine is a chemical compound with the molecular formula C8H10ClNO. It is also known by the synonym 5-Chloro-2-isopropoxypyridine. This compound is used in various scientific studies, including drug synthesis and material science.

Synthesis Analysis

The synthesis of pyrimidinamine derivatives, which include compounds like this compound, involves using pyrimidifen as a template according to the bioisosterism. The new compounds synthesized showed excellent fungicidal activity.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring substituted with a chlorine atom at the 5th position and a propan-2-yloxy group at the 2nd position. The preferred prefix for the substituent (CH3)2CH-O- is ‘propan-2-yloxy’ according to the IUPAC Recommendations and Preferred Names 2013 (Blue Book) (P-63.2.2.2).

Physical And Chemical Properties Analysis

The molecular weight of this compound is 171.62. Unfortunately, the available resources do not provide more detailed physical and chemical properties of this compound.

Scientific Research Applications

Synthesis of Novel Compounds

5-Chloro-2-(propan-2-yloxy)pyridine is utilized in the synthesis of various novel compounds. For instance, its derivatives have been synthesized with α1 receptor antagonistic activity, which could have implications in medicinal chemistry (J. Hon, 2013). Additionally, it's used in creating polymers with specific properties, like high transparency and organosolubility (Zhunxuan Li et al., 2017).

Herbicide Development

This chemical plays a role in developing novel herbicides. Research has shown its derivatives to be effective in herbicidal activities, highlighting its potential use in agriculture (H. Tajik et al., 2011), (H. Tajik & A. Dadras, 2011).

Advanced Material Synthesis

The compound is also instrumental in synthesizing materials with advanced properties. It's used in the production of specific polyimides, which are known for their excellent thermal and mechanical stability (Zhunxuan Li et al., 2021).

Catalysis Research

In catalysis research, derivatives of this compound have been investigated for their potential use in processes like ethylene dimerization, which is crucial in industrial chemistry (George S. Nyamato et al., 2015).

Pharmaceutical Research

In the pharmaceutical sector, its derivatives are being explored for potential therapeutic applications. For example, compounds synthesized using this chemical have been evaluated for their antimicrobial and anticancer properties (M. Ibrahim et al., 2022).

Mechanism of Action

While the specific mechanism of action for 5-Chloro-2-(propan-2-yloxy)pyridine is not mentioned, it is known that pyrimidinamine derivatives act as mitochondrial complex I electron transport inhibitors (MET I). This mode of action is different from other commercial fungicides.